Cas no 1464041-59-5 (1-(cyclopentylmethyl)cyclopropylmethanol)
1-(cyclopentylmethyl)cyclopropylmethanol Chemical and Physical Properties
Names and Identifiers
-
- EN300-1248078
- [1-(cyclopentylmethyl)cyclopropyl]methanol
- 1464041-59-5
- CS-0354915
- AKOS015365781
- (1-(Cyclopentylmethyl)cyclopropyl)methanol
- Cyclopropanemethanol, 1-(cyclopentylmethyl)-
- 1-(cyclopentylmethyl)cyclopropylmethanol
-
- Inchi: 1S/C10H18O/c11-8-10(5-6-10)7-9-3-1-2-4-9/h9,11H,1-8H2
- InChI Key: CSFOIMIRZHKOBV-UHFFFAOYSA-N
- SMILES: OCC1(CC2CCCC2)CC1
Computed Properties
- Exact Mass: 154.135765193g/mol
- Monoisotopic Mass: 154.135765193g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 132
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 20.2Ų
Experimental Properties
- Density: 1.010±0.06 g/cm3(Predicted)
- Boiling Point: 216.9±8.0 °C(Predicted)
- pka: 15.10±0.10(Predicted)
1-(cyclopentylmethyl)cyclopropylmethanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1248078-0.05g |
[1-(cyclopentylmethyl)cyclopropyl]methanol |
1464041-59-5 | 0.05g |
$792.0 | 2023-06-08 | ||
| Enamine | EN300-1248078-0.1g |
[1-(cyclopentylmethyl)cyclopropyl]methanol |
1464041-59-5 | 0.1g |
$829.0 | 2023-06-08 | ||
| Enamine | EN300-1248078-0.25g |
[1-(cyclopentylmethyl)cyclopropyl]methanol |
1464041-59-5 | 0.25g |
$867.0 | 2023-06-08 | ||
| Enamine | EN300-1248078-0.5g |
[1-(cyclopentylmethyl)cyclopropyl]methanol |
1464041-59-5 | 0.5g |
$905.0 | 2023-06-08 | ||
| Enamine | EN300-1248078-1.0g |
[1-(cyclopentylmethyl)cyclopropyl]methanol |
1464041-59-5 | 1g |
$943.0 | 2023-06-08 | ||
| Enamine | EN300-1248078-2.5g |
[1-(cyclopentylmethyl)cyclopropyl]methanol |
1464041-59-5 | 2.5g |
$1848.0 | 2023-06-08 | ||
| Enamine | EN300-1248078-5.0g |
[1-(cyclopentylmethyl)cyclopropyl]methanol |
1464041-59-5 | 5g |
$2732.0 | 2023-06-08 | ||
| Enamine | EN300-1248078-10.0g |
[1-(cyclopentylmethyl)cyclopropyl]methanol |
1464041-59-5 | 10g |
$4052.0 | 2023-06-08 | ||
| Enamine | EN300-1248078-50mg |
[1-(cyclopentylmethyl)cyclopropyl]methanol |
1464041-59-5 | 50mg |
$707.0 | 2023-10-02 | ||
| Enamine | EN300-1248078-100mg |
[1-(cyclopentylmethyl)cyclopropyl]methanol |
1464041-59-5 | 100mg |
$741.0 | 2023-10-02 |
1-(cyclopentylmethyl)cyclopropylmethanol Related Literature
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
Additional information on 1-(cyclopentylmethyl)cyclopropylmethanol
Research Brief on 1-(cyclopentylmethyl)cyclopropylmethanol (CAS: 1464041-59-5): Recent Advances and Applications
1-(cyclopentylmethyl)cyclopropylmethanol (CAS: 1464041-59-5) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. Recent studies have highlighted its potential as a key intermediate in the synthesis of novel bioactive molecules, particularly in the development of central nervous system (CNS) therapeutics and enzyme modulators. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and emerging applications in drug discovery.
A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficient synthesis of 1-(cyclopentylmethyl)cyclopropylmethanol via a stereoselective cyclopropanation reaction, achieving high yields (85-92%) and excellent enantiomeric purity (>99% ee). The researchers emphasized the compound's unique structural features, including its rigid cyclopropyl moiety and flexible cyclopentylmethyl side chain, which contribute to its ability to interact with diverse biological targets. Notably, the study identified this compound as a promising scaffold for the development of gamma-aminobutyric acid (GABA) receptor modulators, with potential applications in anxiety and epilepsy disorders.
In the context of drug metabolism, recent investigations have revealed interesting pharmacokinetic properties of 1-(cyclopentylmethyl)cyclopropylmethanol. A 2024 preclinical study reported in Drug Metabolism and Disposition showed that the compound exhibits favorable blood-brain barrier penetration (brain-to-plasma ratio of 1.8:1) and moderate metabolic stability (t1/2 = 4.2 hours in human liver microsomes). These characteristics make it particularly valuable for CNS-targeted drug development programs. Furthermore, molecular docking simulations have suggested potential interactions with cytochrome P450 enzymes, particularly CYP2D6 and CYP3A4, which may influence its metabolic fate in vivo.
The therapeutic potential of derivatives based on the 1-(cyclopentylmethyl)cyclopropylmethanol scaffold has expanded significantly in recent years. A breakthrough study published in Nature Chemical Biology (2024) demonstrated that structural analogs of this compound exhibit potent inhibitory activity against histone deacetylase 6 (HDAC6), with IC50 values in the low nanomolar range. This finding opens new avenues for cancer therapy, as HDAC6 inhibition has shown promise in multiple myeloma and neurodegenerative diseases. The researchers attributed this activity to the optimal spatial arrangement of the cyclopropyl and cyclopentyl groups, which precisely fits the HDAC6 active site.
From a synthetic chemistry perspective, recent advances have focused on developing more sustainable production methods for 1-(cyclopentylmethyl)cyclopropylmethanol. A 2023 Green Chemistry publication described a biocatalytic approach using engineered ketoreductases, achieving the asymmetric reduction of the corresponding ketone precursor with 98% conversion and 99.5% enantiomeric excess. This environmentally friendly method significantly reduces the need for heavy metal catalysts and organic solvents, aligning with the pharmaceutical industry's growing emphasis on green chemistry principles.
In conclusion, 1-(cyclopentylmethyl)cyclopropylmethanol (CAS: 1464041-59-5) represents a versatile and pharmacologically relevant scaffold with diverse applications in medicinal chemistry. Recent research has not only improved our understanding of its synthetic accessibility and biological activities but has also expanded its potential therapeutic indications. As structural optimization and formulation studies continue, this compound is poised to play an increasingly important role in the development of next-generation therapeutics for CNS disorders, oncology, and other disease areas.
1464041-59-5 (1-(cyclopentylmethyl)cyclopropylmethanol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)